Cas no 77029-60-8 (a-methyl-1-Piperazineethanamine)

• Product Name: a-methyl-1-Piperazineethanamine
• CAS No: 77029-60-8
• MF: C₇H₁₇N₃
• MW: 143.229981184006
• CID: 2084204
• PubChem ID: 14029867
• Update Time: 2025-05-30

a-methyl-1-Piperazineethanamine Chemical and Physical Properties

Names and Identifiers

• a-methyl-1-Piperazineethanamine
• AKOS006220761
• 77029-60-8
• a-Methyl-1-piperazineethanamine 3HCl
• SCHEMBL713548
• 1-piperazin-1-ylpropan-2-amine

• Inchi： 1S/C7H17N3/c1-7(8)6-10-4-2-9-3-5-10/h7,9H,2-6,8H2,1H3
• InChI Key： NJEGACMQQWBZTP-UHFFFAOYSA-N
• SMILES： N1(CC(C)N)CCNCC1

Computed Properties

• Exact Mass: 143.142247555Da
• Monoisotopic Mass: 143.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 41.3Ų

Additional information on a-methyl-1-Piperazineethanamine

Professional Introduction to a-Methyl-1-Piperazineethanamine (CAS No. 77029-60-8)

a-Methyl-1-Piperazineethanamine, with the chemical formula C₆H₁₄N₂, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 77029-60-8, has garnered considerable attention due to its structural and functional properties, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of a-Methyl-1-Piperazineethanamine features a piperazine ring substituted with a methyl group and an amine functional group at the terminal carbon. This configuration imparts unique physicochemical properties, including solubility, reactivity, and biological activity, making it a versatile building block in drug discovery and development.

In recent years, a-Methyl-1-Piperazineethanamine has been extensively studied for its potential applications in medicinal chemistry. Its role as a precursor in the synthesis of various pharmacologically active agents has been well-documented. For instance, it serves as a key intermediate in the preparation of compounds with potential therapeutic effects in neurological disorders, such as depression and anxiety.

One of the most compelling aspects of a-Methyl-1-Piperazineethanamine is its utility in the development of novel antimicrobial agents. The piperazine moiety is known to exhibit broad-spectrum antimicrobial activity, and modifications to this core structure can lead to enhanced efficacy against resistant bacterial strains. Recent studies have highlighted its incorporation into synthetic peptides and small molecules that demonstrate promising results in preclinical trials.

The synthesis of a-Methyl-1-Piperazineethanamine typically involves multi-step organic reactions, often starting from readily available precursors such as 1,4-dimethylpiperazine. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been optimized to achieve high yields and purity. These advancements have not only improved the accessibility of the compound but also reduced the environmental impact of its production.

The biological activity of a-Methyl-1-Piperazineethanamine has been thoroughly investigated in various in vitro and in vivo models. Its ability to interact with multiple biological targets has opened up new avenues for therapeutic intervention. Notably, research has shown that derivatives of this compound can modulate neurotransmitter systems, leading to potential applications in treating cognitive disorders and neurodegenerative diseases.

In addition to its pharmaceutical applications, a-Methyl-1-Piperazineethanamine has found utility in agrochemical research. Its structural framework is conducive to designing compounds that exhibit herbicidal and fungicidal properties. By incorporating this compound into novel formulations, scientists aim to develop more effective and sustainable agricultural practices.

The safety profile of a-Methyl-1-Piperazineethanamine is another critical aspect that has been extensively evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic toxicity levels. These studies have provided valuable insights into its safe handling protocols and potential adverse effects, ensuring that it can be used responsibly in both research and industrial settings.

The future prospects of a-Methyl-1-Piperazineethanamine are promising, with ongoing research focusing on expanding its applications across multiple domains. Innovations in computational chemistry and artificial intelligence are being leveraged to design more efficient synthetic routes and discover new derivatives with enhanced biological activity. These efforts are expected to yield groundbreaking advancements in drug development and material science.

In conclusion, a-Methyl-1-Piperazineethanamine (CAS No. 77029-60-8) is a multifaceted compound with significant implications in pharmaceuticals, agrochemicals, and materials science. Its unique structural properties and versatile reactivity make it an indispensable tool for researchers worldwide. As scientific understanding continues to evolve, the applications of this compound are likely to expand even further, driving innovation across multiple scientific disciplines.